N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]imidazo[1,2-a]pyridine-2-carboxamide

• IUPAC Name: N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]imidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C17H16N4O2/c22-17(14-11-21-8-2-1-5-15(21)19-14)20-13-6-9-23-16(13)12-4-3-7-18-10-12/h1-5,7-8,10-11,13,16H,6,9H2,(H,20,22)/t13-,16+/m0/s1
• InChI Key: KLCBPTYTYLQDDL-XJKSGUPXSA-N
• Canonical SMILES: C1COC(C1NC(=O)C2=CN3C=CC=CC3=N2)C4=CN=CC=C4
• Isomeric SMILES: C1CO[C@@H]([C@H]1NC(=O)C2=CN3C=CC=CC3=N2)C4=CN=CC=C4
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]imidazo[1,2-a]pyridine-2-carboxamide is a complex organic compound that belongs to the class of imidazo[1,2-a]pyridines. This compound is characterized by its unique structure, which includes a pyridine ring, an oxolane ring, and an imidazo[1,2-a]pyridine moiety. It has garnered interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]imidazo[1,2-a]pyridine-2-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Oxolane Ring: The oxolane ring can be synthesized through the cyclization of a suitable diol precursor under acidic conditions.

Pyridine Ring Introduction: The pyridine ring is introduced via a nucleophilic substitution reaction, where a halogenated pyridine derivative reacts with the oxolane intermediate.

Imidazo[1,2-a]pyridine Formation: The imidazo[1,2-a]pyridine moiety is formed through a condensation reaction involving a suitable amine and a carbonyl compound.

Final Coupling: The final step involves coupling the imidazo[1,2-a]pyridine intermediate with the oxolane-pyridine derivative to form the target compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This includes the use of high-throughput reactors, automated synthesis platforms, and rigorous purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]imidazo[1,2-a]pyridine-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic and electrophilic substitution reactions can occur at the pyridine and imidazo[1,2-a]pyridine rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenated derivatives and nucleophiles like amines or thiols.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted pyridine or imidazo[1,2-a]pyridine derivatives.

Scientific Research Applications

N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]imidazo[1,2-a]pyridine-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial, antiviral, or anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of novel materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]imidazo[1,2-a]pyridine-2-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events. For example, it may bind to a receptor and modulate signal transduction pathways, ultimately affecting cellular processes like proliferation or apoptosis.

Comparison with Similar Compounds

Similar Compounds

2-Pyrrolidin-2-ylpyridine: Similar in structure but lacks the imidazo[1,2-a]pyridine moiety.

tert-Butylamine: An aliphatic amine with different functional groups and properties.

Uniqueness

N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]imidazo[1,2-a]pyridine-2-carboxamide is unique due to its combination of a pyridine ring, an oxolane ring, and an imidazo[1,2-a]pyridine moiety. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications.